Cas no 100765-42-2 (1-(4-Chlorophenyl)-4-methylpentan-3-one)

• Product Name: 1-(4-Chlorophenyl)-4-methylpentan-3-one
• CAS No: 100765-42-2
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• MDL: MFCD11655320
• CID: 2623000
• PubChem ID: 43370395
• Update Time: 2025-11-01

1-(4-Chlorophenyl)-4-methylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-4-methylpentan-3-one
• 3-Pentanone, 1-(4-chlorophenyl)-4-methyl-
• 100765-42-2
• AKOS009390240
• G42535
• Z406378754
• SCHEMBL13841024
• CS-0265595
• AEA76542
• DTXSID60655934
• EN300-99467

• MDL： MFCD11655320
• Inchi： 1S/C12H15ClO/c1-9(2)12(14)8-5-10-3-6-11(13)7-4-10/h3-4,6-7,9H,5,8H2,1-2H3
• InChI Key： KHAOMSKSCJDYMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC(C(C)C)=O

Computed Properties

• Exact Mass: 210.081143g/mol
• Monoisotopic Mass: 210.081143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.7g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 286.1±15.0 °C at 760 mmHg
• Flash Point: 78.6±30.1 °C

1-(4-Chlorophenyl)-4-methylpentan-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Chlorophenyl)-4-methylpentan-3-one

Introduction to 1-(4-Chlorophenyl)-4-methylpentan-3-one (CAS No. 100765-42-2)

1-(4-Chlorophenyl)-4-methylpentan-3-one, with the CAS number 100765-42-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a chlorophenyl group and a methylpentanone moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-(4-Chlorophenyl)-4-methylpentan-3-one is C₁₂H₁₅ClO, and its molecular weight is approximately 210.70 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -35°C, and its boiling point is approximately 230°C at atmospheric pressure.

In the realm of pharmaceutical research, 1-(4-Chlorophenyl)-4-methylpentan-3-one has shown promise as a key intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a building block for the development of compounds with anti-inflammatory, analgesic, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of derivatives of 1-(4-Chlorophenyl)-4-methylpentan-3-one that exhibited potent anti-inflammatory activity in vitro and in vivo models. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them potential candidates for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 1-(4-Chlorophenyl)-4-methylpentan-3-one has also found use in materials science. Its unique chemical structure makes it an excellent precursor for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronics manufacturing.

In the field of chemical synthesis, 1-(4-Chlorophenyl)-4-methylpentan-3-one serves as a versatile starting material for the preparation of a wide range of organic compounds. Its reactivity can be fine-tuned by modifying the substituents on the chlorophenyl and methylpentanone groups. This flexibility allows chemists to design synthetic routes that are both efficient and selective. A notable example is the use of this compound in palladium-catalyzed cross-coupling reactions to form carbon-carbon bonds, which are crucial steps in the synthesis of complex organic molecules.

The safety profile of 1-(4-Chlorophenyl)-4-methylpentan-3-one has been extensively studied to ensure its safe handling and use in laboratory settings. While it is generally considered non-toxic at low concentrations, proper precautions should be taken to avoid prolonged exposure or inhalation. Safety data sheets (SDS) recommend using personal protective equipment (PPE) such as gloves and goggles when handling this compound.

In conclusion, 1-(4-Chlorophenyl)-4-methylpentan-3-one (CAS No. 100765-42-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers seeking to develop new drugs, advanced materials, and synthetic methods. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific disciplines.